2-(5-Methyl-1,3-oxazol-2-yl)aniline
Overview
Description
“2-(5-Methyl-1,3-oxazol-2-yl)aniline” is a chemical compound with the CAS Number: 52829-71-7 . It has a molecular weight of 174.2 . The IUPAC name for this compound is 2-(5-methyl-1,3-oxazol-2-yl)aniline . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “2-(5-Methyl-1,3-oxazol-2-yl)aniline” is 1S/C10H10N2O/c1-7-6-12-10(13-7)8-4-2-3-5-9(8)11/h2-6H,11H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“2-(5-Methyl-1,3-oxazol-2-yl)aniline” is a solid substance . It is typically stored at 4°C and protected from light .Scientific Research Applications
Medicinal Chemistry: Drug Synthesis
Oxazoline rings, including derivatives like “2-(5-Methyl-1,3-oxazol-2-yl)aniline,” are prominent in drug development due to their presence in many biologically active molecules . They can act as intermediates in synthesizing compounds with antibacterial, antifungal, anti-inflammatory, and anticancer properties .
Catalysis: Synthesis Acceleration
In catalysis, oxazoline derivatives are used to accelerate synthesis reactions. They can serve as ligands in metal-catalyzed reactions, facilitating the formation of complex molecules with high precision and efficiency .
Material Science: Polymer Production
The oxazoline group is integral in producing polymers with specific properties. “2-(5-Methyl-1,3-oxazol-2-yl)aniline” can be a monomer or a cross-linking agent in polymer chains, contributing to the material’s thermal stability and mechanical strength .
Natural Product Chemistry: Biomimetic Synthesis
This compound can be used in biomimetic synthesis, where it helps replicate complex natural products’ structures and functions. Its incorporation into synthetic pathways allows for the creation of molecules that closely resemble those found in nature .
Pharmaceutical Industry: Active Pharmaceutical Ingredients (APIs)
In the pharmaceutical industry, oxazoline derivatives are valuable for creating APIs. They can enhance the pharmacokinetic properties of drugs, such as solubility and bioavailability .
Agrochemistry: Pesticide Development
“2-(5-Methyl-1,3-oxazol-2-yl)aniline” can be utilized in developing pesticides. Its structure can be tailored to target specific pests or diseases, reducing the environmental impact of traditional pesticides .
Dye Manufacturing: Colorant Synthesis
Due to its structural flexibility, this compound can be part of synthetic pathways for dyes. It can contribute to the stability and intensity of the colorants used in various industries .
Biotechnology: Enzyme Inhibition
Lastly, in biotechnology, such derivatives can act as enzyme inhibitors. They can modulate enzyme activity, which is crucial in research and the development of treatments for various diseases .
Safety and Hazards
properties
IUPAC Name |
2-(5-methyl-1,3-oxazol-2-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7-6-12-10(13-7)8-4-2-3-5-9(8)11/h2-6H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RWYNWQPAIRGYII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(O1)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601297177 |
Source
|
| Record name | 2-(5-Methyl-2-oxazolyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601297177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Methyl-1,3-oxazol-2-yl)aniline | |
CAS RN |
52829-71-7 |
Source
|
| Record name | 2-(5-Methyl-2-oxazolyl)benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52829-71-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(5-Methyl-2-oxazolyl)benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601297177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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